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Compound of Interest

Compound Name:
4-[(Ethylsulfonyl)amino]benzoic

acid

Cat. No.: B045992 Get Quote

CAS Number: 116855-56-2

Synonyms: 4-Ethanesulfonamidobenzoic acid

This technical guide provides a comprehensive overview of 4-[(Ethylsulfonyl)amino]benzoic
acid, consolidating available data on its synthesis, physicochemical properties, and potential

biological significance for researchers, scientists, and drug development professionals. Due to

the limited specific experimental data for this compound in publicly accessible literature, this

guide combines foundational chemical principles with data from analogous compounds to offer

a predictive and practical resource.

Physicochemical Properties
A summary of the known and predicted physicochemical properties of 4-
[(Ethylsulfonyl)amino]benzoic acid is presented below.
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Property Value Source

Molecular Formula C₉H₁₁NO₄S -

Molecular Weight 229.25 g/mol -

Melting Point 121 °C [1]

Boiling Point (Predicted) 415.0 ± 47.0 °C [1]

Density (Predicted) 1.442 ± 0.06 g/cm³ [1]

pKa (Predicted) 4.09 ± 0.10 [1]

XlogP (Predicted) 0.8 [2]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 4-
[(Ethylsulfonyl)amino]benzoic acid is not readily available in the cited literature, a standard

synthetic route for N-acylation of anilines can be proposed. The most direct method involves

the reaction of 4-aminobenzoic acid with ethanesulfonyl chloride in the presence of a base to

neutralize the hydrogen chloride byproduct.

Proposed Experimental Protocol:
Reaction: 4-aminobenzoic acid + ethanesulfonyl chloride → 4-[(Ethylsulfonyl)amino]benzoic
acid

Reagents and Solvents:

4-Aminobenzoic acid

Ethanesulfonyl chloride

A suitable base (e.g., pyridine, triethylamine, or aqueous sodium bicarbonate)

An appropriate solvent (e.g., dichloromethane, tetrahydrofuran, or a biphasic system with

water)
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Procedure:

Dissolve 4-aminobenzoic acid in the chosen solvent system.

Add the base to the reaction mixture.

Cool the mixture in an ice bath to 0-5 °C.

Slowly add ethanesulfonyl chloride to the stirred mixture, maintaining the low temperature.

After the addition is complete, allow the reaction to warm to room temperature and stir for

several hours until completion (monitored by TLC).

Upon completion, acidify the reaction mixture with a dilute acid (e.g., 1M HCl) to precipitate

the product.

Collect the solid product by filtration, wash with water, and dry.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain

the purified 4-[(Ethylsulfonyl)amino]benzoic acid.

This generalized protocol is based on standard procedures for the synthesis of sulfonamides

and should be optimized for specific laboratory conditions.

Spectral Characterization (Predicted)
No experimental spectra for 4-[(Ethylsulfonyl)amino]benzoic acid were found in the search

results. However, the expected spectral characteristics can be predicted based on its chemical

structure.

¹H NMR: The spectrum would be expected to show signals for the ethyl group (a triplet and a

quartet), aromatic protons (two doublets in the para-substituted region), a broad singlet for

the sulfonamide N-H, and a singlet for the carboxylic acid proton.

¹³C NMR: The spectrum would display signals for the two carbons of the ethyl group, four

distinct signals for the aromatic carbons of the benzene ring, and a signal for the carboxylic

acid carbon.
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IR Spectroscopy: Characteristic absorption bands would be expected for the N-H stretch of

the sulfonamide, the S=O stretches (asymmetric and symmetric), the C=O stretch of the

carboxylic acid, the broad O-H stretch of the carboxylic acid, and aromatic C-H and C=C

stretches.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound (229.25 g/mol ).

Biological and Pharmacological Activity
There is no specific information in the reviewed literature regarding the biological or

pharmacological activity of 4-[(Ethylsulfonyl)amino]benzoic acid. However, the broader class

of sulfonamides is known for a wide range of biological activities. Many sulfonamide-containing

compounds are used as antibacterial, diuretic, and anticonvulsant agents.[3] The inhibitory

activity of some sulfonamides against carbonic anhydrase is a well-documented mechanism of

action for some of these effects.[1]

Derivatives of 4-aminobenzoic acid have also been investigated for various therapeutic

applications, including antimicrobial and anticancer properties. Given its structural similarity to

other biologically active sulfonamides and aminobenzoic acid derivatives, 4-
[(Ethylsulfonyl)amino]benzoic acid could be a candidate for biological screening in these

areas.

Experimental Workflows and Signaling Pathways
The literature search did not yield any information on experimental workflows or signaling

pathways specifically involving 4-[(Ethylsulfonyl)amino]benzoic acid. Therefore, no diagrams

can be generated at this time. Should future research elucidate its mechanism of action, such

diagrams would be valuable.

Below is a conceptual workflow for the synthesis and purification of the target compound.
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Caption: Generalized workflow for the synthesis of 4-[(Ethylsulfonyl)amino]benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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